BENGHE Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of 1,10-Decanediol:
A Procedural Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,10-Decanediol

Cat. No.: B1670011

For researchers, scientists, and drug development professionals, the proper disposal of
laboratory chemicals is a critical component of ensuring a safe and compliant work
environment. This guide provides essential, immediate safety and logistical information for the
operational disposal of 1,10-Decanediol, a diol compound used in the production of polyesters,
perfumes, and pharmaceuticals.[1] Adherence to these step-by-step procedures is paramount
for personnel safety and environmental protection.

Immediate Safety and Hazard Identification

1,10-Decanediol is a white solid that may cause eye, skin, and respiratory tract irritation.[2]
The toxicological properties of this material have not been fully investigated.[2] Before
handling, it is imperative to consult the Safety Data Sheet (SDS) and don appropriate Personal
Protective Equipment (PPE).

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[2]
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

o Respiratory Protection: In case of insufficient ventilation or dust formation, use a NIOSH-
approved respirator.

In the event of exposure, follow these first-aid measures:
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e Eyes: Flush with plenty of water for at least 15 minutes.

o Skin: Flush skin with plenty of water for at least 15 minutes while removing contaminated
clothing.

e Inhalation: Move to fresh air immediately.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and drink 2-4 cupfuls of milk or water.

Quantitative Data for 1,10-Decanediol

The following table summarizes key quantitative data for 1,10-Decanediol, which is essential
for its safe handling and storage.

Property Value

Molecular Formula C10H2202
Molecular Weight 174.28 g/mol
Appearance White solid

Melting Point 72-75°C

Boiling Point 297 °C

Flash Point 152 °C (closed cup)
Water Solubility 0.7 g/L

Operational Disposal Plan: A Step-by-Step Protocol

The disposal of 1,10-Decanediol must adhere to federal, state, and local regulations. Chemical
waste generators are responsible for determining if a discarded chemical is classified as a
hazardous waste. The US EPA guidelines for this classification are listed in 40 CFR Parts
261.3.

Step 1: Waste ldentification and Segregation
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e Waste Characterization: Determine if the 1,10-Decanediol waste is contaminated with other
hazardous substances. This will affect the disposal route.

e Segregation: Do not mix 1,10-Decanediol waste with other waste streams unless explicitly
permitted by your institution's hazardous waste management plan.

Step 2: Waste Accumulation and Storage

Container: Use a suitable, properly sealed, and labeled disposal container for collecting
1,10-Decanediol waste.

Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical
name "1,10-Decanediol,” and the date accumulation started.

Storage: Store the waste container in a cool, dry, well-ventilated area away from
incompatible substances such as acid chlorides, acid anhydrides, oxidizing agents,
chloroformates, and reducing agents.

Step 3: Spill and Leak Cleanup

In the event of a spill, immediately clean it up while observing the precautions outlined in the
PPE section.

Ventilation: Ensure adequate ventilation.

Containment: For small spills, vacuum or sweep up the material and place it into a suitable
disposal container. Avoid generating dusty conditions.

Large Spills: For larger spills, prevent further leakage if it is safe to do so. Do not let the
chemical enter drains.

Step 4: Final Disposal

o Licensed Disposal Vendor: Arrange for the collection and disposal of the 1,10-Decanediol
waste through a licensed hazardous waste disposal company.

o Documentation: Maintain all records related to the generation, storage, and disposal of the
hazardous waste, as required by regulations.
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Disposal Workflow Visualization

The following diagram illustrates the decision-making process and logical flow for the proper
disposal of 1,10-Decanediol waste.
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Phase 1: Handling and Collection

1. Identify 1,10-Decanediol Waste

2. Wear Appropriate PPE

3. Collect in Labeled Hazardous Waste Container

Collect residue in Hazardous Waste Container

Phase 2: Spill Management

Spill Occurs

Evacuate and Ventilate Area

Clean up with appropriate materials

Pf@e@ftorage and‘gspéal

4. Store Container in a Secure, Ventilated Area

'

5. Consult Local, State, and Federal Regulations

:

6. Arrange for Professional Disposal

'

7. Maintain Disposal Records

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 1,10-Decanediol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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